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Compound of Interest

Compound Name: 1-Hydroxy-5-methylpyrazin-2-one

CAS No.: 105985-14-6

Cat. No.: B020283 Get Quote

1-Hydroxy-5-methylpyrazin-2-one, existing in tautomeric equilibrium with 2-Hydroxy-5-

methylpyrazine and more formally named 5-methyl-1H-pyrazin-2-one, is a heterocyclic organic

compound with the CAS number 20721-17-9.[1][2][3] This molecule belongs to the pyrazinone

class, a group of compounds that form the core scaffold of numerous natural products and

pharmacologically active agents.[4][5] Pyrazine derivatives are of significant interest in

medicinal chemistry due to their wide spectrum of biological activities, including anticancer,

anti-inflammatory, antibacterial, and antioxidant properties.[2][6]

While comprehensive research on 1-Hydroxy-5-methylpyrazin-2-one itself is emerging, the

established pharmacological importance of the pyrazine core makes it a compelling subject for

investigation in drug discovery and development.[2][5] This guide serves as a technical deep-

dive into the chemistry, synthesis, analysis, and potential applications of this compound,

providing a foundational resource for researchers aiming to explore its therapeutic possibilities.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development. These parameters influence its solubility, stability,

and suitability for various experimental and formulation contexts.
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Property Value Source

CAS Number 20721-17-9 [1]

Molecular Formula C₅H₆N₂O [1][2]

Molecular Weight 110.11 g/mol [1][2]

IUPAC Name 5-methyl-1H-pyrazin-2-one [1]

Synonyms

2-Hydroxy-5-methylpyrazine,

5-Methyl-2(1H)-pyrazone, 5-

methylpyrazinol

[1][2]

Melting Point 68-69 °C [7]

Physical Form Solid [7]

Monoisotopic Mass 110.04801 Da [2]

Predicted XlogP -0.3 [2]

Synthesis and Characterization: From Precursors to
Purified Compound
The synthesis of pyrazinone scaffolds can be achieved through various strategies, often

involving the condensation of α-amino acid derivatives with 1,2-dicarbonyl compounds.[4]

While a specific, optimized protocol for 1-Hydroxy-5-methylpyrazin-2-one is not extensively

documented in publicly available literature, plausible synthetic routes can be extrapolated from

established methods for analogous pyrazinones.

Conceptual Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of a

target pyrazinone derivative.
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Caption: Generalized workflow for the synthesis and characterization of pyrazinone derivatives.
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Illustrative Experimental Protocol: Synthesis of a 5-
Methylpyrazine Carboxylic Acid Derivative
The following protocol details the synthesis of a precursor that could potentially be converted to

1-Hydroxy-5-methylpyrazin-2-one. This method is adapted from the synthesis of methyl 5-

methylpyrazine-2-carboxylate.[8]

Objective: To synthesize methyl 5-methylpyrazine-2-carboxylate from 5-methylpyrazine-2-

carboxylic acid.

Materials:

5-Methylpyrazine-2-carboxylic acid

Methanol (excess)

Concentrated Sulfuric Acid (catalytic amount)

Sodium Bicarbonate (solid)

Chloroform

Water

Standard laboratory glassware for reflux and extraction

Procedure:

Esterification: In a round-bottom flask, dissolve 5-methylpyrazine-2-carboxylic acid in an

excess of methanol.

Add a few drops of concentrated sulfuric acid to catalyze the reaction.

Heat the mixture to reflux and maintain for 5 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, remove the methanol under reduced pressure using

a rotary evaporator.
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Transfer the residue to a beaker and add approximately 400 mL of water.

Neutralization: Slowly add solid sodium bicarbonate in portions until effervescence ceases.

This step neutralizes the excess sulfuric acid and any unreacted carboxylic acid.

Extraction: Transfer the aqueous solution to a separatory funnel and extract the product with

chloroform (3 x 400 mL).

Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

evaporate the solvent to yield the crude methyl 5-methylpyrazine-2-carboxylate.[8]

Self-Validation: The identity and purity of the synthesized ester should be confirmed using

spectroscopic methods such as NMR (¹H and ¹³C), Mass Spectrometry, and IR spectroscopy.

[8] Further steps, such as hydrolysis and decarboxylation, would be required to potentially yield

1-Hydroxy-5-methylpyrazin-2-one.

Analytical Methodologies
Accurate and precise quantification of 1-Hydroxy-5-methylpyrazin-2-one is essential for

quality control, pharmacokinetic studies, and various research applications. High-Performance

Liquid Chromatography (HPLC) with UV detection is a widely accessible and suitable method

for routine analysis.[9]

HPLC-UV Experimental Workflow
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Caption: Experimental workflow for HPLC-UV analysis of 1-Hydroxy-5-methylpyrazin-2-one.

[9]

Detailed HPLC-UV Protocol (General)
Instrumentation:

HPLC system with a UV-Vis detector.

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[9]

Reagents:
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (analytical grade)

1-Hydroxy-5-methylpyrazin-2-one reference standard.[9]

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water containing 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 270 nm.

Injection Volume: 10 µL.[9]

Procedure:

Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase to a

known concentration. Filter the solution through a 0.45 µm syringe filter prior to injection.

Calibration: Prepare a series of calibration standards of the reference compound in the

mobile phase.

Analysis: Inject the standards and samples onto the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area versus the

concentration of the standards. Determine the concentration of the analyte in the samples

from this curve.[9]

For higher selectivity and sensitivity, particularly for trace analysis, Gas Chromatography-Mass

Spectrometry (GC-MS) can be employed.[9]

Potential Applications and Biological Activity
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The pyrazine scaffold is a cornerstone in the development of therapeutic agents.[5][6] While

specific biological data for 1-Hydroxy-5-methylpyrazin-2-one is limited, the activities of

related compounds provide a strong rationale for its investigation in several key areas.

Anticancer Activity
Numerous pyrazine derivatives have demonstrated significant cytotoxic effects against various

cancer cell lines.[2][5] The planar, aromatic structure of the pyrazine ring allows it to intercalate

with DNA or interact with the active sites of enzymes crucial for cancer cell proliferation.[5]

Antimicrobial and Anti-inflammatory Potential
Pyrazine-containing compounds have also been reported to possess antibacterial, antifungal,

and anti-inflammatory properties.[2][6] These activities suggest that 1-Hydroxy-5-
methylpyrazin-2-one could be a valuable starting point for the development of new anti-

infective or anti-inflammatory drugs.

Potential Biological Activities

1-Hydroxy-5-methylpyrazin-2-one Drug Development
Research

Anticancer

Antimicrobial

Anti-inflammatory

Click to download full resolution via product page

Caption: Potential research avenues for 1-Hydroxy-5-methylpyrazin-2-one.

Hypothesized Mechanism of Action
A molecule's mechanism of action describes the specific biochemical interaction through which

it exerts its pharmacological effect. For many small molecules, this involves binding to targets
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such as receptors, enzymes, or ion channels.

Given that many pyrazine derivatives function as kinase inhibitors, it is plausible that 1-
Hydroxy-5-methylpyrazin-2-one could also interact with cellular signaling cascades regulated

by kinases.[2] Further research, including molecular docking studies and in vitro kinase assays,

is necessary to elucidate its specific molecular targets and mechanism of action.[2]

Safety and Handling
Proper handling of any chemical substance is paramount in a laboratory setting. While a

specific Safety Data Sheet (SDS) for 1-Hydroxy-5-methylpyrazin-2-one is not readily

available, general precautions for related heterocyclic compounds should be followed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[10][11]

Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid breathing dust,

fumes, or vapors. Wash hands thoroughly after handling.[10][11]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

away from incompatible materials such as strong oxidizing agents.[10][11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[10][12]

Conclusion
1-Hydroxy-5-methylpyrazin-2-one is a pyrazine derivative that holds considerable promise for

further investigation in medicinal chemistry and drug discovery. Although comprehensive

experimental data for this specific compound remains to be fully established, the well-

documented biological activities of the broader pyrazine class provide a strong impetus for its

exploration. This technical guide offers a consolidated overview of its known properties,

potential synthetic and analytical methodologies, and hypothesized biological relevance,

serving as a foundational resource for scientists and researchers poised to unlock its potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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